Cas no 146574-43-8 (3-Hydroxy Carvedilol)

3-Hydroxy Carvedilol Properties

Names and Identifiers

• 9H-Carbazol-3-ol,4-[2-hydroxy-3-[[2-(2-methoxyphenoxy)ethyl]amino]propoxy]-
• 9H-Carbazol-3-ol, 4-(2-hydroxy-3-((2-(2-methoxyphenoxy)ethyl)amino)propoxy)-, (+-)-
• 3-Hydroxy Carvedilol
• 4-[2-hydroxy-3-[2-(2-methoxyphenoxy)ethylamino]propoxy]-9H-carbazol-3-ol
• SB 211475
• 4-[2-Hydroxy-3-[[2-(2-Methoxyphenoxy)ethyl]aMino]propoxy]-
• 3-Hydroxycarvedilol
• CHEMBL3741650
• SCHEMBL8587275
• DTXSID20932859
• 146574-43-8
• FT-0669338
• (4-(2-hydroxy-3-((2-(2-methoxy-phenoxy)ethyl)amino)propoxyl)-9H-carbazol-3-ol)
• AKOS040749414
• SB-211475
• 4-(2-HYDROXY-3-{[2-(2-METHOXYPHENOXY)ETHYL]AMINO}PROPOXY)-9H-CARBAZOL-3-OL
• +Expand

• InChIKey： RWDSIYCVHJZURY-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H26N2O5/c1-29-21-8-4-5-9-22(21)30-13-12-25-14-16(27)15-31-24-20(28)11-10-19-23(24)17-6-2-3-7-18(17)26-19/h2-11,16,25-28H,12-15H2,1H3
• SMILES： OC(CNCCOC1C=CC=CC=1OC)COC1C2=C(NC3C2=CC=CC=3)C=CC=1O

Computed Properties

• Exact Mass: 422.18428
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 10
• Monoisotopic Mass: 422.184172
• Heavy Atom Count: 31
• Complexity: 538
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 96

Experimental Properties

• LogP: 3.83450
• PSA: 95.97
• Refractive Index: 1.674
• Boiling Point: 702°C at 760 mmHg
• Flash Point: 378.3°C
• Density: 1.305